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Compound of Interest

Compound Name: Cuprous iodide

cat. No.: B041226

An In-depth Technical Guide to the Material Safety Data for Cuprous lodide

This guide provides a comprehensive overview of the material safety information for cuprous
iodide (Cul), tailored for researchers, scientists, and drug development professionals. It
consolidates critical data on physical and chemical properties, hazards, toxicology, and
handling protocols to ensure safe laboratory practices.

Physicochemical Properties

Cuprous iodide is an inorganic compound with the chemical formula Cul.[1] It is a white solid
in its pure form, but samples often appear tan or reddish-brown due to impurities or oxidation of
the iodide anion to iodine.[1][2] It is practically insoluble in water and alcohol but dissolves in
the presence of complexing agents like ammonia, potassium iodide, or potassium cyanide.[2]

[3]14]

Table 1: Physical and Chemical Properties of Cuprous lodide

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b041226?utm_src=pdf-interest
https://www.benchchem.com/product/b041226?utm_src=pdf-body
https://www.benchchem.com/product/b041226?utm_src=pdf-body
https://www.benchchem.com/product/b041226?utm_src=pdf-body
https://www.benchchem.com/product/b041226?utm_src=pdf-body
https://en.wikipedia.org/wiki/Copper(I)_iodide
https://en.wikipedia.org/wiki/Copper(I)_iodide
https://www.bionity.com/en/encyclopedia/Copper%28I%29_iodide.html
https://www.bionity.com/en/encyclopedia/Copper%28I%29_iodide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4102056.htm
https://www.atamanchemicals.com/copper-iodide_u35105/
https://www.benchchem.com/product/b041226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula Cul [L1[5][6][71[8]
Molar Mass 190.45 g/mol [11[2][5][6118]

White to light brown/creamish

Appearance white powder or crystals.[1][5] [111519]
[9]
Odor Odorless [1]
Density 5.62 - 5.67 g/cm3 at 25 °C [L1[2113][5]
Melting Point 605 - 606 °C (1121 - 1123 °F) [1][3][6][10]
N _ 1290 °C (2350 °F)
Boiling Point [1][3][10]
(decomposes)

o 0.000042 g/100 mL (practically
Solubility in Water ) [1112114]
insoluble)

Vapor Pressure 10 mm Hg at 656 °C [1119]

Hazard Identification and Classification

Cuprous iodide is classified as hazardous under the Globally Harmonized System (GHS). It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[5][7][11][12] It is also very toxic to aquatic life with long-lasting effects.[5][6][11]

Table 2: Hazard Classification of Cuprous lodide
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Classification

Identifier Description Citations
System
Exclamation Mark,
GHS Pictograms Corrosive, [1]
Environmental Hazard
GHS Signal Word Warning / Danger [5][6]18]
GHS Hazard )
H302 Harmful if swallowed. [5I6I7ML113]
Statements
H315 Causes skin irritation. [5I6I7ML1I13]
Causes serious eye
H318 / H319 damage / Causes [5I6N7181L]
serious eye irritation.
May cause respiratory
H335 o [SI6I711][13]
irritation.
Very toxic to aquatic
H410 life with long lasting [5l61718111]
effects.
2 (Temporary
NFPA 704 Rating Health incapacitation or [1][5]

residual injury)

Flammability

0 (Will not burn)

[1]5]

Instability/Reactivity

0 (Normally stable)

[1]5]

HMIS Rating Health 2 (Moderate Hazard) [5][6]
Flammability 0 (Minimal Hazard) [51[6]
Reactivity 0 (Minimal Hazard) [5][6]

Below is a diagram illustrating the logical relationships between exposure routes and the

primary health and environmental hazards of cuprous iodide.
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Caption: Logical relationships of cuprous iodide hazards.

Toxicological Information

The primary routes of exposure are ingestion, inhalation, and skin or eye contact.[14] Acute
oral toxicity data from studies on rats are available.[5][11] Ingestion can lead to symptoms such
as a metallic taste, nausea, and vomiting.[14]
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Table 3: Toxicological Data for Cuprous lodide

Exposure . . Source /
Endpoint Value Species
Route Method
OECD Test
300 - 2,000 o
Oral LD50 Rat Guideline 420[5]
mg/kg
[11]
Dermal LD50 > 2,000 mg/kg Rat / Rabbit ECHA[5][11]

Experimental Protocol: Acute Oral Toxicity

The cited LD50 value for oral toxicity was determined using the OECD Test Guideline 420:
Acute Oral Toxicity - Fixed Dose Procedure. This method is designed to assess the acute toxic
effects of a substance when administered orally at one of several fixed dose levels.

Key Methodological Steps:

e Animal Selection: Healthy, young adult rats of a single sex (typically females, as they are
often slightly more sensitive) are used.

» Housing and Fasting: Animals are caged individually and fasted overnight before dosing to
ensure the substance is not diluted by food in the stomach. Water is provided ad libitum.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. The volume administered is kept as low as practical.

» Fixed Dose Levels: The test typically begins using a dose from one of four fixed levels: 5, 50,
300, and 2000 mg/kg body weight. The starting dose is selected based on any existing
information about the substance'’s toxicity.

o Observation Period: Animals are observed for signs of toxicity and mortality for at least 14
days. Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded
weekly.

o Endpoint Determination: The test endpoint is the observation of clear signs of toxicity or
mortality at a given dose level, which then allows for classification of the substance
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according to GHS categories.

* Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

The workflow for this experimental protocol is visualized below.
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Caption: Experimental workflow for OECD TG 420.
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Ecological Information

Cuprous iodide is classified as very toxic to aquatic life, with the potential for long-term
adverse effects in the aquatic environment.[5][7][11][14] Care must be taken to prevent its
release into drains and waterways.[6][11]

Table 4: Ecotoxicological Data for Cuprous lodide

Endpoint Value Species Exposure Time Source

LC50 193 pg/L Fish 96 hours ECHA[11]

Exposure Controls and Personal Protection

To minimize exposure, work should be conducted in a well-ventilated area or under a fume
hood.[6][7] Appropriate personal protective equipment (PPE) must be worn.

Table 5: Occupational Exposure Limits for Cuprous lodide (as Cu)

Parameter Value Organization

PEL (Permissible Exposure

o 1 mg/m3 OSHAJ[1][15]
Limit)
REL (Recommended Exposure

o 1 mg/m3 NIOSH[1]
Limit)
IDLH (Immediately Dangerous

) 100 mg/m3 NIOSH[1]

to Life or Health)
TLV (Threshold Limit Value) 1 mg/m3 ACGIH[15]

Recommended Personal Protective Equipment:

o Eye/Face Protection: Safety glasses with side-shields or chemical goggles are mandatory.[5]
[11]
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o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior to
use.[5][11] Wear a lab coat or other suitable protective clothing.[7]

o Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator
(e.g., N95).[6]

Handling, Storage, and First Aid

Handling: Avoid contact with skin, eyes, and clothing.[5] Avoid the formation of dust and
aerosols.[6] Wash hands thoroughly after handling.[5][7] Storage: Keep the container tightly
closed in a dry, cool, and well-ventilated place.[5][6] The material is light-sensitive and should
be protected from direct sunlight.[5][6] Store away from incompatible materials such as strong
acids, strong bases, alkali metals, and oxidizing agents.[5][11] First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Wash the skin with plenty of
soap and water. If irritation occurs, seek medical advice.[5][11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][11]

» Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison center or doctor
for treatment advice.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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